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Compound of Interest

[Asp371]-Tyrosinase (369-377),
Compound Name:
human

Cat. No.: B612788

Technical Support Center: [Asp371]-Tyrosinase
(369-377) Peptide

This guide provides troubleshooting advice and answers to frequently asked questions
regarding solubility issues with the synthetic human [Asp371]-Tyrosinase (369-377) peptide
(Sequence: Tyr-Met-Asp-Gly-Thr-Met-Ser-GIn-Val).

Frequently Asked Questions (FAQs)

Q1: What is the [Asp371]-Tyrosinase (369-377) peptide?

Al: This nonapeptide (YMDGTMSQYV) is a naturally occurring antigenic peptide derived from
the human tyrosinase protein.[1][2][3][4] It is formed by the post-translational modification of
asparagine (N) at position 371 to aspartic acid (D).[1][2][4][5] This peptide is a target for
cytotoxic T lymphocytes (CTLs) and is studied in the context of melanoma immunotherapy.[1]

[2][6]

Q2: I'm having trouble dissolving the lyophilized peptide. What is the recommended starting
solvent?

A2: For most peptides, the recommended starting solvent is sterile, distilled water.[7] The
[Asp371]-Tyrosinase (369-377) peptide has an overall negative charge at neutral pH due to the
aspartic acid residue and the C-terminal carboxyl group. Therefore, it should be soluble in
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agueous solutions.[7][8] Some suppliers have specifically tested and confirmed its solubility in
water.[1][9][10]

Q3: My peptide isn't dissolving in water. What should | do next?

A3: If solubility in water is poor, the issue may be related to pH. Since this is an acidic peptide
(net negative charge), its solubility is expected to increase in a slightly basic buffer.[8] Try
dissolving the peptide in a small amount of a volatile basic solution like 0.1 M ammonium
bicarbonate or a dilute ammonium hydroxide solution, and then dilute it to your desired
concentration with water or buffer.[11][12] Always test with a small amount of the peptide first.

[718]
Q4: Can | use an organic solvent like DMSO?

A4: Yes, but with caution. While Dimethyl sulfoxide (DMSOQ) is an excellent solvent for many
hydrophobic or neutral peptides, it can cause oxidation of methionine (Met) residues.[11] Since
the [Asp371]-Tyrosinase (369-377) sequence contains two methionine residues, prolonged
exposure to DMSO should be avoided.[5] If an organic solvent is necessary, consider using
Dimethylformamide (DMF) or acetonitrile.[7][11][13] If you must use DMSO, dissolve the
peptide in a minimal amount and then slowly add the solution dropwise to a stirring aqueous
buffer to reach the final concentration.[11]

Q5: How should I store the peptide solution?

A5: Once in solution, it is recommended to create aliquots to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C or below.[7] For peptides containing methionine, like this
one, storing under an oxygen-free atmosphere can help prevent oxidation.[7]

Troubleshooting Guide

This section provides a systematic approach to resolving solubility issues with your peptide.

Initial Solubility Test

Before dissolving the entire batch, it is critical to perform a solubility test on a small portion of
the lyophilized peptide.[8] This prevents the potential loss of valuable material.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.genscript.com/site2/document/12464_20100407015038.PDF
https://www.jpt.com/support-contact/resources/dissolving-peptides/
https://www.caymanchem.com/product/40152/asp371-tyrosinase-369-377-human-trifluoroacetate-salt
https://www.genscript.com/peptide/RP10270-_Asp_sup_371_sup_Tyrosinase_369_377_human.html
https://www.genscript.com.cn/product/documents/down?doc_name=RP10270_2016-08-18.pdf&file=scm_files/productFile_notes/2016/08/18/RP10270_CN_2016-08-18.pdf
https://www.jpt.com/support-contact/resources/dissolving-peptides/
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.biocat.com/peptide-synthesis/peptide-handling-guideline
https://www.genscript.com/site2/document/12464_20100407015038.PDF
https://www.jpt.com/support-contact/resources/dissolving-peptides/
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10362274/
https://www.genscript.com/site2/document/12464_20100407015038.PDF
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.creative-peptides.com/resources/guidelines-for-peptide-dissolving.html
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.genscript.com/site2/document/12464_20100407015038.PDF
https://www.genscript.com/site2/document/12464_20100407015038.PDF
https://www.jpt.com/support-contact/resources/dissolving-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Solubility Troubleshooting Workflow

If you encounter issues, follow the decision-making workflow below.

Peptide Solubility Troubleshooting Workflow

Start: Lyophilized Peptide

Aqueous Approach (Recommended First)

1. Add sterile dH20 or PBS (pH 7.4).
Vortex gently.

2. Sonicate in a water bath
for 5-10 minutes.

Dissolved?

No

pH Adjustment (For Acidic Peptides)

3. Add a few drops of 0.1M
Ammonium Bicarbonate.
\ortex.

Dissolved?

No

Organic Solvent (Use with Caution)

4. Dissolve in minimal DMF.
(Avoid DMSO due to Met oxidation)

5. Slowly add dropwise to

stirring aqueous buffer. ves

Precipitate forms?
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Caption: Step-by-step workflow for troubleshooting peptide solubility.

Quantitative Solubility Data

While specific quantitative data for this exact peptide is limited in public literature, the following
table provides general guidelines for solvents based on peptide characteristics.

. . Notes for [Asp371]-
Peptide Type Best Concentration .
Solvent System . . Tyrosinase (369-
Suited For Range (Typical)
377)
Recommended
Sterile Water / PBS Short, charged starting point. Should
o } ) 1-10 mg/mL )
(pH 7.4) (acidic/basic) peptides be effective due to the
Asp residue.[7][8]
Recommended
) o ) second step.
Ammonium Acidic peptides (net
) ) 1-5 mg/mL Increases pH,
Bicarbonate (0.1 M) negative charge) ) N
enhancing solubility of
acidic peptides.[11]
) ) Basic peptides (net Not recommended for
Acetic Acid (10% ag.) N 1-5 mg/mL _ _
positive charge) this peptide.
Use with caution.
_ DMF is preferred over
DMSO, DMF, Hydrophobic, neutral
o ) Up to 50 mg/mL DMSO to prevent
Acetonitrile peptides

oxidation of the two
Met residues.[7][11]

Experimental Protocols
Protocol 1: Standard Solubilization of [Asp371]-
Tyrosinase (369-377)
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e Preparation: Bring the lyophilized peptide vial to room temperature before opening to prevent
condensation.

e Calculation: Determine the volume of solvent required to achieve your desired stock
concentration (e.g., for 1 mg of peptide to make a 1 mg/mL stock, add 1 mL of solvent).

« Initial Dissolution: Aseptically add the calculated volume of sterile distilled water or 1x PBS
(pH 7.4) to the vial.

e Mixing: Gently vortex the vial for 30-60 seconds. Avoid vigorous shaking to prevent
aggregation.

» Enhancement (if needed): If the peptide is not fully dissolved, place the vial in a sonicator
water bath for 5-10 minutes.[8][13]

» Final Check: Visually inspect the solution for any particulate matter. If undissolved particles
remain, proceed to the pH adjustment or organic solvent protocols.

« Filtration & Storage: Once dissolved, filter the solution through a 0.22 um sterile filter if
required for your application. Aliquot the solution into low-protein-binding tubes and store at
-20°C.

Protocol 2: Peptide Quantification using UV
Spectroscopy

Accurate concentration is vital for experimental success. UV spectroscopy can be used,
leveraging the tyrosine (Tyr) residue in the sequence.

e Blank Measurement: Use the same solvent/buffer the peptide is dissolved in to zero the
spectrophotometer at 280 nm.

o Sample Measurement: Measure the absorbance of the peptide solution at 280 nm (A280).
o Calculation: Use the Beer-Lambert law to calculate the concentration:

o Concentration (M) =A280/ (¢ x I)
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o Where:
= A280 is the measured absorbance.
» ¢ (Molar Extinction Coefficient) for a peptide containing one tyrosine is ~1490 M~1cm™1.

» | is the path length of the cuvette (typically 1 cm).

o Convert to mg/mL: Concentration (mg/mL) = Concentration (M) x Molecular Weight ( g/mol )
/ 1000.

o The molecular weight of [Asp371]-Tyrosinase (369-377) is approximately 1031.2 g/mol .[1]

Associated Biological Pathway

The tyrosinase protein, from which this peptide is derived, is the rate-limiting enzyme in
melanogenesis, the pathway responsible for melanin pigment production.[14][15][16]
Understanding this pathway can provide context for the peptide's use in immunological and
dermatological research.
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Caption: Role of Tyrosinase in the melanogenesis signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Peptide Tyrosinase (Asp371) - HLA-A*0201 YMDGTMSQYV - SB-PEPTIDE [sb-
peptide.com]

3. Tyrosinase Fragments Products, Tyrosinase Peptide [biosyn.com]
4. researchgate.net [researchgate.net]

5. Methionine oxidation selectively enhances T cell reactivity against a melanoma antigen -
PMC [pmc.ncbi.nim.nih.gov]

6. (Asp371)-Tyrosinase (369-377) (human) acetate salt | 168650-46-2(free basis) |
FA109106 [biosynth.com]

7. genscript.com [genscript.com]

8. jpt.com [jpt.com]

9. genscript.com [genscript.com]

10. genscript.com.cn [genscript.com.cn]

11. lifetein.com [lifetein.com]

12. biocat.com [biocat.com]

13. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
14. mdpi.com [mdpi.com]

15. researchgate.net [researchgate.net]

16. Frontiers | The biochemistry of melanogenesis: an insight into the function and
mechanism of melanogenesis-related proteins [frontiersin.org]

To cite this document: BenchChem. [Solubility issues with synthetic [Asp371]-Tyrosinase
(369-377) peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612788#solubility-issues-with-synthetic-asp371-
tyrosinase-369-377-peptide]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b612788?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/40152/asp371-tyrosinase-369-377-human-trifluoroacetate-salt
https://www.sb-peptide.com/project/peptide-tyrosinase-asp371-hla-a0201-ymdgtmsqv/
https://www.sb-peptide.com/project/peptide-tyrosinase-asp371-hla-a0201-ymdgtmsqv/
https://www.biosyn.com/catalog-peptides/tyrosinase-fragments.aspx
https://www.researchgate.net/publication/266039839_Conformational_studies_of_nonapeptide_using_NMR
https://pmc.ncbi.nlm.nih.gov/articles/PMC10362274/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10362274/
https://www.biosynth.com/p/FA109106/168650-46-2free-basis-asp371-tyrosinase-369-37
https://www.biosynth.com/p/FA109106/168650-46-2free-basis-asp371-tyrosinase-369-37
https://www.genscript.com/site2/document/12464_20100407015038.PDF
https://www.jpt.com/support-contact/resources/dissolving-peptides/
https://www.genscript.com/peptide/RP10270-_Asp_sup_371_sup_Tyrosinase_369_377_human.html
https://www.genscript.com.cn/product/documents/down?doc_name=RP10270_2016-08-18.pdf&file=scm_files/productFile_notes/2016/08/18/RP10270_CN_2016-08-18.pdf
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.biocat.com/peptide-synthesis/peptide-handling-guideline
https://www.creative-peptides.com/resources/guidelines-for-peptide-dissolving.html
https://www.mdpi.com/1422-0067/17/7/1144
https://www.researchgate.net/figure/Signaling-pathways-regulating-tyrosinase-expression-and-activity_fig1_233787963
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2024.1440187/full
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2024.1440187/full
https://www.benchchem.com/product/b612788#solubility-issues-with-synthetic-asp371-tyrosinase-369-377-peptide
https://www.benchchem.com/product/b612788#solubility-issues-with-synthetic-asp371-tyrosinase-369-377-peptide
https://www.benchchem.com/product/b612788#solubility-issues-with-synthetic-asp371-tyrosinase-369-377-peptide
https://www.benchchem.com/product/b612788#solubility-issues-with-synthetic-asp371-tyrosinase-369-377-peptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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